Cas no 913718-38-4 (Morpholine, 3-[(4-chlorophenyl)methyl]-)

• Product Name: Morpholine, 3-[(4-chlorophenyl)methyl]-
• CAS No: 913718-38-4
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 1963710
• PubChem ID: 129319990
• Update Time: 2025-11-01

Morpholine, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-[(4-chlorophenyl)methyl]-
• 3-(4-Chlorobenzyl)morpholine HCl
• 3-[(4-chlorophenyl)methyl]morpholine;hydrochloride
• C78581
• 913718-38-4
• CS-0457881
• 3-(4-Chlorobenzyl)morpholinehydrochloride
• 3-(4-Chlorobenzyl)morpholine hydrochloride

• Inchi： 1S/C11H14ClNO.ClH/c12-10-3-1-9(2-4-10)7-11-8-14-6-5-13-11;/h1-4,11,13H,5-8H2;1H
• InChI Key： FVENXUQLIVRIIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1COCCN1.Cl

Computed Properties

• Exact Mass: 247.0530695Da
• Monoisotopic Mass: 247.0530695Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Morpholine, 3-[(4-chlorophenyl)methyl]-

Research Briefing on Morpholine, 3-[(4-chlorophenyl)methyl]- (CAS: 913718-38-4) in Chemical Biology and Pharmaceutical Applications

Morpholine, 3-[(4-chlorophenyl)methyl]- (CAS: 913718-38-4) is a morpholine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by the presence of a 4-chlorobenzyl group attached to the morpholine ring, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its role as a building block in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a scaffold for developing selective kinase inhibitors. Researchers demonstrated that modifications at the morpholine nitrogen of 913718-38-4 could yield compounds with improved selectivity profiles against various cancer-associated kinases. The study highlighted the compound's ability to serve as a versatile intermediate in structure-activity relationship (SAR) studies, with the chlorophenyl moiety contributing to enhanced target binding affinity.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of Morpholine, 3-[(4-chlorophenyl)methyl]- showed promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity while maintaining low cytotoxicity against mammalian cells. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

Pharmacokinetic studies of 913718-38-4 derivatives have revealed favorable drug-like properties, including moderate metabolic stability and acceptable oral bioavailability. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study published in European Journal of Pharmaceutical Sciences (2024) indicated that the morpholine core contributes to improved solubility compared to similar aromatic compounds, while the chlorophenyl group enhances membrane permeability.

The synthetic accessibility of Morpholine, 3-[(4-chlorophenyl)methyl]- has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This development is particularly significant for potential industrial-scale production, addressing one of the key challenges in translating research findings into clinical applications.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier. Preliminary results from animal studies suggest that appropriately modified derivatives may have applications in neurodegenerative disorders, though further validation is required. The versatility of 913718-38-4 as a chemical building block continues to make it a valuable tool in medicinal chemistry and drug discovery efforts across multiple therapeutic areas.